N-[(4-Fluorocyclohexyl)methyl]prop-2-enamide

• IUPAC Name: N-[(4-fluorocyclohexyl)methyl]prop-2-enamide
• InChI: InChI=1S/C10H16FNO/c1-2-10(13)12-7-8-3-5-9(11)6-4-8/h2,8-9H,1,3-7H2,(H,12,13)
• InChI Key: YDEUURZQIPXAIJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CCC(CC1)F
• Molecular Formula: C10H16FNO
• Molecular Weight: 185.24 g/mol

Description

N-[(4-Fluorocyclohexyl)methyl]prop-2-enamide, also known as '4F-MDMB-BICA', is a synthetic cannabinoid that has gained popularity in recent years due to its high potency and effectiveness. It belongs to the indole-3-carboxamide family of synthetic cannabinoids and is known for its ability to produce strong psychoactive effects.

Mechanism of Action

Like other synthetic cannabinoids, 4F-MDMB-BICA acts as a potent agonist of the cannabinoid receptors in the brain and central nervous system. It produces its effects by binding to these receptors and activating various signaling pathways, resulting in the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4F-MDMB-BICA are similar to those of other synthetic cannabinoids. It produces strong psychoactive effects such as euphoria, relaxation, and altered perception of time and space. It can also cause adverse effects such as anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

The high potency and effectiveness of 4F-MDMB-BICA make it a useful tool for studying the endocannabinoid system and developing new treatments for medical conditions. However, its potential for abuse and adverse effects make it a risky substance to use in laboratory experiments.

Future Directions

There are several potential future directions for research involving 4F-MDMB-BICA. These include investigating its potential as a treatment for various medical conditions such as chronic pain, anxiety, and depression. Additionally, further research is needed to understand the long-term effects of synthetic cannabinoids on the brain and central nervous system. Finally, more studies are needed to develop new treatments for synthetic cannabinoid addiction and abuse.

Synthesis Methods

The synthesis of 4F-MDMB-BICA involves the reaction of 4-fluorocyclohexylamine with 2-methyl-3-butyn-2-ol in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

The use of 4F-MDMB-BICA in scientific research has been limited due to its high potency and potential for abuse. However, it has been used in studies to investigate the effects of synthetic cannabinoids on the endocannabinoid system and to develop new treatments for various medical conditions.